1-(3-Aminocyclopentyl)ethan-1-one
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Description
1-(3-Aminocyclopentyl)ethan-1-one is a cyclopentane-derived ketone featuring an amino group at the 3-position of the cyclopentyl ring. This compound is part of a broader class of aminoketones, which are pivotal in medicinal chemistry due to their versatility as intermediates in synthesizing bioactive molecules. The molecular formula of 1-(3-Aminocyclopentyl)ethan-1-one is C7H13NO, with a molecular weight of 127.19 g/mol (calculated from standard atomic weights). Its structure combines a rigid cyclopentane ring with a ketone group and an amine substituent, enabling diverse reactivity in nucleophilic additions, condensations, and cyclization reactions.
Properties
Molecular Formula |
C7H13NO |
|---|---|
Molecular Weight |
127.18 g/mol |
IUPAC Name |
1-(3-aminocyclopentyl)ethanone |
InChI |
InChI=1S/C7H13NO/c1-5(9)6-2-3-7(8)4-6/h6-7H,2-4,8H2,1H3 |
InChI Key |
IJWAIBWJVAHTLY-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1CCC(C1)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(3-Aminocyclopentyl)ethan-1-one can be achieved through several synthetic routes. One common method involves the reaction of cyclopentanone with ammonia in the presence of a reducing agent. The reaction conditions typically include a solvent such as ethanol and a catalyst like palladium on carbon. The mixture is heated under reflux to facilitate the formation of the desired product .
In industrial settings, the production of 1-(3-Aminocyclopentyl)ethan-1-one may involve more scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction parameters and can lead to higher yields and purity of the final product .
Chemical Reactions Analysis
1-(3-Aminocyclopentyl)ethan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction of 1-(3-Aminocyclopentyl)ethan-1-one can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The amino group in 1-(3-Aminocyclopentyl)ethan-1-one can undergo substitution reactions with various electrophiles.
Scientific Research Applications
1-(3-Aminocyclopentyl)ethan-1-one has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to investigate the potential therapeutic applications of 1-(3-Aminocyclopentyl)ethan-1-one.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(3-Aminocyclopentyl)ethan-1-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with enzymes and receptors, influencing their activity. Additionally, the cyclopentyl ring provides a rigid structure that can interact with hydrophobic regions of proteins, affecting their conformation and function .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table summarizes key structural and functional differences between 1-(3-Aminocyclopentyl)ethan-1-one and related compounds:
Reactivity and Pharmacological Profiles
- Amino Substituents: The 3° amine in 1-(3-Aminocyclopentyl)ethan-1-one enhances its solubility in polar solvents compared to non-aminated analogs like 1-(3-Methylcyclohex-3-en-1-yl)ethan-1-one. However, the primary amine in 1-(3,3-Difluorocyclopentyl)ethan-1-amine may exhibit stronger hydrogen-bonding interactions in biological systems .
- Halogenation : Chlorine and fluorine substituents (e.g., in ) improve lipophilicity and binding affinity to hydrophobic enzyme pockets, as seen in the antibacterial activity of 1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethan-1-one .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
